Cas no 1539868-09-1 (1-(4-Bromophenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(4-Bromophenyl)-5-methyl-1,4-diazepane
• CAS No: 1539868-09-1
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 5694632
• PubChem ID: 83742596
• Update Time: 2025-08-03

1-(4-Bromophenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-5-METHYL-1,4-DIAZEPANE
• 1539868-09-1
• EN300-715322
• 1H-1,4-Diazepine, 1-(4-bromophenyl)hexahydro-5-methyl-
• 1-(4-Bromophenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C12H17BrN2/c1-10-6-8-15(9-7-14-10)12-4-2-11(13)3-5-12/h2-5,10,14H,6-9H2,1H3
• InChI Key： NQYACBAJLRDBNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCNC(C)CC1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 367.3±32.0 °C(Predicted)
• pka: 10.42±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(4-Bromophenyl)-5-methyl-1,4-diazepane

Recent Advances in the Study of 1-(4-Bromophenyl)-5-methyl-1,4-diazepane (CAS: 1539868-09-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1-(4-Bromophenyl)-5-methyl-1,4-diazepane (CAS: 1539868-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its diazepane core and bromophenyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of key biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, which are implicated in a range of neurological and psychiatric disorders.

One of the most notable findings in recent literature is the compound's ability to selectively interact with serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-Bromophenyl)-5-methyl-1,4-diazepane exhibits high affinity for these receptors, with IC₅₀ values in the nanomolar range. This suggests its potential utility in the development of novel anxiolytic and antipsychotic agents, offering a possible alternative to existing treatments with fewer side effects.

In addition to its receptor-binding properties, researchers have investigated the compound's pharmacokinetic profile. A recent preclinical study highlighted its favorable blood-brain barrier penetration and metabolic stability, as evidenced by in vitro and in vivo assays. These findings, published in Drug Metabolism and Disposition, underscore the compound's suitability for further development as a central nervous system (CNS)-targeted therapeutic agent. However, challenges such as potential off-target effects and dose-dependent toxicity remain to be addressed in future studies.

The synthesis and structural optimization of 1-(4-Bromophenyl)-5-methyl-1,4-diazepane have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is critical for scaling up production and facilitating further pharmacological evaluation. Moreover, computational modeling studies have provided insights into the compound's three-dimensional conformation and its interactions with biological targets, aiding in the design of more potent analogs.

Looking ahead, the potential applications of 1-(4-Bromophenyl)-5-methyl-1,4-diazepane extend beyond neurological disorders. Preliminary data from a 2023 study in Bioorganic Chemistry suggest that the compound may exhibit anti-inflammatory properties by modulating cytokine production in immune cells. This opens new avenues for research into its use in autoimmune diseases and chronic inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-Bromophenyl)-5-methyl-1,4-diazepane (CAS: 1539868-09-1) represents a versatile and promising compound in chemical biology and drug discovery. Its unique pharmacological profile, coupled with recent advancements in synthesis and characterization, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models to fully realize its therapeutic potential.